4-bromo-N-methyl-1,3-benzothiazol-2-amine
Overview
Description
4-bromo-N-methyl-1,3-benzothiazol-2-amine is a chemical compound with the empirical formula C7H5BrN2S . It is a solid substance .
Synthesis Analysis
The synthesis of benzothiazoles, including 4-bromo-N-methyl-1,3-benzothiazol-2-amine, can be achieved through various methods. One common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO . Another method uses samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium . A more recent method involves the use of nano-BF3/SiO2 as a reusable heterogeneous catalyst .Molecular Structure Analysis
The molecular structure of 4-bromo-N-methyl-1,3-benzothiazol-2-amine consists of a benzothiazole ring with a bromine atom at the 4-position and an amine group at the 2-position .Chemical Reactions Analysis
Benzothiazoles, including 4-bromo-N-methyl-1,3-benzothiazol-2-amine, can undergo various chemical reactions. For instance, they can be synthesized from 2-aminothiophenol and aldehydes in a visible light mediated synthesis . They can also be synthesized from 2-aminothiophenol and aromatic aldehydes in an air/DMSO oxidant system .Physical And Chemical Properties Analysis
4-bromo-N-methyl-1,3-benzothiazol-2-amine is a solid substance . Its molecular weight is 229.10 .Scientific Research Applications
Pharmaceutical Chemistry: Synthesis of Biologically Active Molecules
The compound serves as a critical scaffold in pharmaceutical chemistry due to its structural diversity and pharmacological properties. It’s particularly valuable for synthesizing 2-arylbenzothiazoles, which are potent biologically active molecules with applications in developing novel therapeutics .
Antimicrobial and Antifungal Applications
4-bromo-N-methyl-1,3-benzothiazol-2-amine derivatives exhibit significant antimicrobial and antifungal activities. These properties make them suitable candidates for creating new antibiotics and antifungal agents, addressing the growing concern of drug-resistant pathogens .
Antioxidant Properties
This compound and its derivatives can act as antioxidants. This application is crucial in the development of treatments for oxidative stress-related diseases, such as neurodegenerative disorders and cancers .
Anti-proliferative and Anti-cancer Research
The benzothiazole moiety is known for its anti-proliferative effects. Research into derivatives of 4-bromo-N-methyl-1,3-benzothiazol-2-amine could lead to the development of new anti-cancer agents, particularly those targeting specific cancer cell lines .
Organic Electronics: OLEDs
In the field of organic electronics, specifically in organic light-emitting diodes (OLEDs), benzothiazole derivatives are used as electrophosphorescent emitters. The compound’s derivatives could be explored for enhancing the efficiency and stability of OLEDs .
Enzyme Inhibition and Neuroprotective Agents
Benzothiazole derivatives are known to inhibit various enzymes and possess neuroprotective properties. Research into 4-bromo-N-methyl-1,3-benzothiazol-2-amine could contribute to the development of new drugs for treating neurological disorders .
Safety And Hazards
Future Directions
Benzothiazoles, including 4-bromo-N-methyl-1,3-benzothiazol-2-amine, have been extensively studied due to their diverse chemical reactivities and a broad spectrum of biological activities . They are considered as unique and versatile scaffolds for experimental drug design . Therefore, future research may focus on exploring their potential applications in medicinal chemistry.
properties
IUPAC Name |
4-bromo-N-methyl-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2S/c1-10-8-11-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPIUVOVGIPZZMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC2=C(S1)C=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-methyl-1,3-benzothiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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